Cas no 72855-83-5 (4-hydroxy-3,4,5-trimethyldecahydro-2H-[1,6]dioxacycloundecino[2,3,4-gh]pyrrolizine-2,6(3H)-dione)

• Product Name: 4-hydroxy-3,4,5-trimethyldecahydro-2H-[1,6]dioxacycloundecino[2,3,4-gh]pyrrolizine-2,6(3H)-dione
• CAS No: 72855-83-5
• MF: C₁₆H₂₅NO₅
• MW: 311.373405218124
• CID: 1757983
• PubChem ID: 156034
• Update Time: 2025-04-21

4-hydroxy-3,4,5-trimethyldecahydro-2H-[1,6]dioxacycloundecino[2,3,4-gh]pyrrolizine-2,6(3H)-dione Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3,4,5-trimethyldecahydro-2H-[1,6]dioxacycloundecino[2,3,4-gh]pyrrolizine-2,6(3H)-dione
• Crocandine
• Isocrocandine
• AKOS040734452
• 72855-83-5
• 5-Hydroxy-4,5,6-trimethyl-2,8-dioxa-13-azatricyclo[8.5.1.013,16]hexadecane-3,7-dione
• 2H-(1,6)Dioxacycloundecino(2,3,4-gh)pyrrolizine-2,6(3H)-dione,decahydro-4-hydroxy-3,4,5-trimethyl-, (8aR,13aR,13bR)-
• DTXSID20993647

• Inchi： 1S/C16H25NO5/c1-9-14(18)21-8-11-4-6-17-7-5-12(13(11)17)22-15(19)10(2)16(9,3)20/h9-13,20H,4-8H2,1-3H3
• InChI Key： HUXORIJETCKEAL-UHFFFAOYSA-N
• SMILES： O1C(C(C)C(C)(C(C)C(=O)OCC2CCN3CCC1C32)O)=O

Computed Properties

• Exact Mass: 311.17335
• Monoisotopic Mass: 311.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Color/Form: Powder
• PSA: 76.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines Pyrrolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines